Cas no 1421458-23-2 (N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide)

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide is a specialized sulfonamide derivative featuring a cyclopropyl-hydroxy-phenylethyl moiety and a trifluoromethyl-substituted benzene sulfonamide group. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural attributes, which may influence biological activity and selectivity. The presence of the cyclopropyl and trifluoromethyl groups enhances metabolic stability and lipophilicity, potentially improving pharmacokinetic properties. The hydroxyl group offers a site for further functionalization, making it a versatile intermediate in drug discovery. Its well-defined structure and synthetic accessibility support its use in the development of novel therapeutic agents, particularly in targeting enzyme inhibition or receptor modulation.

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide structure

1421458-23-2 structure

Product Name:N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide

CAS No:1421458-23-2

MF:C₁₈H₁₈F₃NO₃S

MW:385.400634288788

CID:5933538

PubChem ID:71788819

Update Time:2025-06-07

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide
- 1421458-23-2
- N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzenesulfonamide
- AKOS024538330
- F6200-3772
- VU0536572-1
- Inchi： 1S/C18H18F3NO3S/c19-18(20,21)15-8-10-16(11-9-15)26(24,25)22-12-17(23,14-6-7-14)13-4-2-1-3-5-13/h1-5,8-11,14,22-23H,6-7,12H2
- InChI Key： LFYTVPXFDCINLZ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C(F)(F)F)=CC=1)(NCC(C1C=CC=CC=1)(C1CC1)O)(=O)=O

Computed Properties

Exact Mass: 385.09594910g/mol
Monoisotopic Mass: 385.09594910g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 572
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 74.8Å²

N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6200-3772-2μmol	N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide	1421458-23-2	2μmol	$57.0	2023-09-09
Life Chemicals	F6200-3772-5μmol	N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide	1421458-23-2	5μmol	$63.0	2023-09-09
Life Chemicals	F6200-3772-10μmol	N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide	1421458-23-2	10μmol	$69.0	2023-09-09
Life Chemicals	F6200-3772-20μmol	N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide	1421458-23-2	20μmol	$79.0	2023-09-09
Life Chemicals	F6200-3772-1mg	N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide	1421458-23-2	1mg	$54.0	2023-09-09
Life Chemicals	F6200-3772-2mg	N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide	1421458-23-2	2mg	$59.0	2023-09-09
Life Chemicals	F6200-3772-3mg	N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide	1421458-23-2	3mg	$63.0	2023-09-09
Life Chemicals	F6200-3772-4mg	N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide	1421458-23-2	4mg	$66.0	2023-09-09
Life Chemicals	F6200-3772-5mg	N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide	1421458-23-2	5mg	$69.0	2023-09-09
Life Chemicals	F6200-3772-10mg	N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)-4-(trifluoromethyl)benzene-1-sulfonamide	1421458-23-2	10mg	$79.0	2023-09-09